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Compound of Interest

Compound Name:
3-(Aminomethyl)-4-

methoxybenzoic acid

Cat. No.: B13253564

Get Quote

Executive Summary
3-(Aminomethyl)-4-methoxybenzoic acid (C₉H₁₁NO₃) is a specialized bifunctional building

block used in medicinal chemistry, particularly in Fragment-Based Drug Discovery (FBDD).

With a molecular weight of 181.19 g/mol , it serves as a critical linker scaffold, offering a rigid

benzoic acid core substituted with a basic benzylic amine.

This guide distinguishes the compound from its common isomer, 3-amino-4-methoxybenzoic

acid (an aniline derivative), and details its physicochemical properties, validated synthetic

pathways via nitrile reduction, and applications in designing protease inhibitors and GPCR

ligands.

Part 1: Physicochemical Profile[1][2][3][4]
Molecular Weight & Formula Analysis
The precise molecular weight is critical for stoichiometry in parallel synthesis and for calculating

Ligand Efficiency (LE) in drug design.
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Property Value Technical Note

Formula C₉H₁₁NO₃
Homologue of anisic acid;

Isomer of Tyrosine.

Molecular Weight 181.19 g/mol
Average mass for

stoichiometric calculations.

Monoisotopic Mass 181.0739 Da

Use this value for High-

Resolution Mass Spectrometry

(HRMS).

Heavy Atom Count 13

Favorable for Fragment-Based

Drug Discovery (Rule of 3

compliant).

Structural & Electronic Properties
Unlike aniline derivatives (where the nitrogen is conjugated to the ring), the aminomethyl group

in this molecule is a primary benzylic amine. This results in a significantly different pKa profile

and reactivity.

Basicity (Amine): The benzylic amine (

) has a pKa

9.0–9.5, making it protonated and cationic at physiological pH.

Acidity (Carboxyl): The benzoic acid moiety has a pKa

3.5–4.0.

Zwitterionic Nature: In neutral aqueous solution, the molecule exists largely as a zwitterion (

/

), which influences its solubility profile (high water solubility, low logP).

Part 2: Synthetic Methodologies
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Retrosynthetic Analysis
The most robust route to 3-(aminomethyl)-4-methoxybenzoic acid is the reduction of 3-

cyano-4-methoxybenzoic acid. Direct chloromethylation of anisic acid is possible but often

yields mixtures of isomers or over-alkylated byproducts.

Validated Synthesis Protocol (Nitrile Reduction)
Objective: Selective reduction of the nitrile group to a primary amine without reducing the

aromatic ring or removing the methoxy group.

Reagents:

Precursor: 3-Cyano-4-methoxybenzoic acid (CAS: 117738-82-6)[1]

Catalyst: 10% Pd/C or Raney Nickel

Solvent: Methanol (MeOH) or Ethanol (EtOH)

Additive: Aqueous Ammonia (NH₄OH) or HCl (to suppress secondary amine formation)

Step-by-Step Workflow:

Dissolution: Dissolve 1.0 eq of 3-cyano-4-methoxybenzoic acid in MeOH (0.1 M

concentration).

Additive: Add 2.0 eq of concentrated NH₄OH. Critical Step: Ammonia suppresses the

formation of the secondary amine dimer.

Hydrogenation: Add 10 wt% of Pd/C catalyst. Hydrogenate at 30–50 psi H₂ at room

temperature for 12–18 hours.

Filtration: Filter the catalyst through a Celite pad under an inert atmosphere (Ar/N₂).

Isolation: Concentrate the filtrate in vacuo. The product typically precipitates as a white

zwitterionic solid.
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Purification: If necessary, recrystallize from water/ethanol or purify via preparative HPLC

(C18 column, 0.1% TFA in Water/MeCN).

Synthesis Pathway Diagram
The following diagram illustrates the conversion logic and potential side reactions.

3-Cyano-4-methoxybenzoic acid
(CAS: 117738-82-6)

H2 (40 psi), Pd/C
MeOH, NH4OH

3-(Aminomethyl)-4-methoxybenzoic acid
(Target, MW 181.19)Primary Pathway

Secondary Amine Dimer
(Impurity)

No NH3 present

Click to download full resolution via product page

Caption: Catalytic hydrogenation pathway. Ammonia is required to prevent dimerization.

Part 3: Analytical Characterization
To validate the synthesis, the following analytical signatures must be confirmed. The key

differentiator from the starting material is the disappearance of the nitrile peak and the

appearance of benzylic protons.

Method
Expected Signal /
Observation

Interpretation

¹H NMR (D₂O/NaOD) 3.7–3.9 ppm (Singlet, 2H)

Benzylic -CH₂- protons. This is

the diagnostic peak confirming

reduction.

¹H NMR (Aromatic) 3.8 ppm (Singlet, 3H) Methoxy group (-OCH₃).

IR Spectroscopy Disappearance of ~2230 cm⁻¹ Loss of C≡N stretch (Nitrile).

LC-MS (ESI+) m/z = 182.2 [M+H]⁺
Confirms molecular weight of

181.19.
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Part 4: Applications in Drug Discovery[6]
Fragment-Based Drug Discovery (FBDD)
This molecule is a "privileged fragment" because it possesses:

Vectors: Two exit vectors (Acid and Amine) at defined angles (~120°).

Solubility: High aqueous solubility enhances the properties of the final drug candidate.

Efficiency: With only 13 heavy atoms, it allows for the addition of significant complexity while

keeping the final MW < 500 (Lipinski compliance).

Structural Activity Relationships (SAR)
In kinase and protease inhibitors, the aminomethyl group often mimics the side chain of Lysine

or Arginine, forming salt bridges with Aspartate or Glutamate residues in the protein pocket.

SAR Decision Tree:

3-(Aminomethyl)-4-methoxybenzoic acid

Acid Modification
(Amide Coupling)

COOH Reaction

Amine Modification
(Sulfonylation/Acylation)

NH2 Reaction

Target: S2/S3 Pocket
(Solubility/H-Bonding)

Target: S1 Pocket
(Cationic Interaction)
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Caption: SAR decision tree for derivatizing the scaffold in medicinal chemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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